Cas no 2171729-14-7 (3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3,3-trimethylbutanamidopropanoic acid)

• Product Name: 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3,3-trimethylbutanamidopropanoic acid
• CAS No: 2171729-14-7
• MF: C₂₅H₃₀N₂O₅
• MW: 438.516107082367
• CID: 6294647
• PubChem ID: 165806262
• Update Time: 2025-06-13

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3,3-trimethylbutanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3,3-trimethylbutanamidopropanoic acid
• 3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N,3,3-trimethylbutanamido]propanoic acid
• EN300-1538852
• 2171729-14-7

• Inchi： 1S/C25H30N2O5/c1-25(2,3)22(23(30)27(4)14-13-21(28)29)26-24(31)32-15-20-18-11-7-5-9-16(18)17-10-6-8-12-19(17)20/h5-12,20,22H,13-15H2,1-4H3,(H,26,31)(H,28,29)
• InChI Key： MOQGSSQRYZXRQD-UHFFFAOYSA-N
• SMILES： O(C(NC(C(N(C)CCC(=O)O)=O)C(C)(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 438.21547206g/mol
• Monoisotopic Mass: 438.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 666
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3,3-trimethylbutanamidopropanoic acid

Introduction to 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3,3-trimethylbutanamidopropanoic acid and Its Significance in Modern Chemical Research

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3,3-trimethylbutanamidopropanoic acid, identified by its CAS number 2171729-14-7, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its complex structure, has garnered attention due to its potential applications in drug development and as a key intermediate in synthetic pathways. The presence of a fluoren-9-yl moiety and a methoxycarbonyl group in its molecular framework suggests unique electronic and steric properties that make it a valuable candidate for further investigation.

The structural complexity of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3,3-trimethylbutanamidopropanoic acid arises from its multifaceted functional groups. The fluoren-9-yl substituent, known for its rigidity and fluorescence properties, can enhance the solubility and bioavailability of pharmaceutical compounds. This feature is particularly relevant in the design of small-molecule drugs that require optimal pharmacokinetic profiles. Additionally, the methoxycarbonyl group serves as a protecting group in peptide synthesis, highlighting the compound's utility in constructing more complex biomolecules.

In recent years, there has been growing interest in the development of novel therapeutic agents that leverage advanced chemical scaffolds. The incorporation of fluorene derivatives into drug candidates has shown promise in various therapeutic areas, including oncology and neurology. For instance, studies have demonstrated that fluorene-based compounds can exhibit enhanced binding affinity to biological targets due to their aromatic stability and tunable electronic properties. This makes 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3,3-trimethylbutanamidopropanoic acid a compelling candidate for further exploration in medicinal chemistry.

The N,3,3-trimethylbutanamidopropanoic acid moiety further contributes to the compound's versatility. This structural motif is often employed in the design of bioactive molecules due to its ability to form stable hydrogen bonds and interact with biological targets. The amide group, in particular, is a common feature in peptidomimetics and protease inhibitors, underscoring the potential applications of this compound in drug discovery. Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such molecules with high accuracy, facilitating the rational design of novel therapeutics.

One of the most exciting aspects of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3,3-trimethylbutanamidopropanoic acid is its potential as a building block for more complex pharmacophores. By modifying or extending its structure, chemists can generate libraries of derivatives with tailored properties. For example, appending additional functional groups could enhance its solubility or improve its metabolic stability. Such modifications are often guided by structure-activity relationship (SAR) studies, which provide insights into how changes at the molecular level affect biological activity.

The synthesis of this compound also presents an opportunity for innovation in synthetic methodology. The use of advanced catalytic techniques and green chemistry principles can improve yield and reduce environmental impact. For instance, transition-metal-catalyzed cross-coupling reactions have revolutionized the construction of complex organic molecules. By integrating such methods into the synthesis of CAS no 2171729-14-7, researchers can achieve more efficient and sustainable production processes.

In conclusion,3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3,3-trimethylbutanamidopropanoic acid represents a fascinating compound with broad applications in pharmaceutical research. Its unique structural features make it a valuable tool for developing novel therapeutics and exploring new synthetic strategies. As our understanding of molecular interactions continues to evolve,CAS no 2171729-14-7 is poised to play a significant role in advancing chemical biology and drug discovery efforts worldwide.